Cas no 1955548-73-8 (rac-(2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride, cis)

• Product Name: rac-(2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride, cis
• CAS No: 1955548-73-8
• MF: C₁₂H₁₆ClNO₃
• MW: 257.713342666626
• MDL: MFCD29042311
• CID: 5192489
• PubChem ID: 122236405
• Update Time: 2025-06-13

rac-(2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• 1955548-73-8
• rac-(2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride
• EN300-246306
• rac-(2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride, cis

• MDL： MFCD29042311
• Inchi： 1S/C12H15NO3.ClH/c1-16-9-4-2-8(3-5-9)11-10(12(14)15)6-7-13-11;/h2-5,10-11,13H,6-7H2,1H3,(H,14,15);1H/t10-,11-;/m0./s1
• InChI Key： IEBCZBIPAGDGHF-ACMTZBLWSA-N
• SMILES： Cl.OC([C@H]1CCN[C@H]1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 257.0818711g/mol
• Monoisotopic Mass: 257.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-(2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride, cis

Rac-(2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride, cis: A Comprehensive Overview in Modern Chemical and Biomedical Research

Rac-(2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride, cis is a meticulously synthesized compound with significant implications in the realms of chemical biology and pharmaceutical innovation. This compound, identified by its CAS number 1955548-73-8, has garnered attention due to its unique structural configuration and potential applications in drug discovery and molecular research. The intricate stereochemistry of this molecule, characterized by its (2R,3S) configuration and the presence of a pyrrolidine core substituted with a 4-methoxyphenyl group, makes it a subject of considerable interest for researchers exploring novel therapeutic agents.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more amenable for various biochemical assays and in vitro studies. The cis configuration further distinguishes this molecule from its trans isomer, which may exhibit different pharmacological properties due to variations in spatial arrangement. Such stereochemical differences are pivotal in determining the biological activity and efficacy of pharmaceutical compounds, underscoring the importance of precise synthesis and characterization.

In recent years, there has been a surge in research focused on developing small molecules that can modulate complex biological pathways. The pyrrolidine scaffold is particularly noteworthy in this context, as it is a common motif found in numerous bioactive natural products and synthetic drugs. The incorporation of a 4-methoxyphenyl group into the pyrrolidine ring introduces additional pharmacophoric elements that can interact with biological targets in specific ways. This structural feature has led to investigations into the potential of Rac-(2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride, cis as a lead compound for the development of new therapeutic agents.

One of the most promising areas of research involving this compound is its potential role as an intermediate in the synthesis of more complex molecules with targeted biological activities. The pyrrolidine core can serve as a versatile building block for designing molecules that interact with enzymes, receptors, or other cellular components. For instance, studies have explored its utility in generating derivatives that may exhibit anti-inflammatory, anticancer, or neuroprotective properties. These derivatives often leverage the inherent flexibility and functional diversity of the pyrrolidine ring to achieve specific biological effects.

The (2R,3S) configuration of this compound is particularly significant because it mirrors the stereochemistry found in several biologically active molecules. Enantioselective synthesis methods have been developed to produce this enantiomer with high purity, ensuring that subsequent biochemical evaluations are not confounded by racemic impurities. Such advancements in synthetic chemistry have enabled researchers to more accurately assess the pharmacological profile of Rac-(2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride, cis and its derivatives.

In addition to its potential as a lead compound for drug development, this molecule has also been utilized in mechanistic studies to understand how small molecules interact with biological systems. The 4-methoxyphenyl group provides a handle for chemical modification, allowing researchers to probe binding interactions at atomic resolution using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. These structural insights are crucial for rational drug design and optimizing molecular interactions for therapeutic efficacy.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is advantageous for both experimental applications and potential clinical translation. Solubility is a critical factor in drug development, as it influences bioavailability and formulation strategies. By improving solubility through salt formation, researchers can more easily explore the pharmacokinetic properties of this compound and assess its potential as an oral or injectable therapeutic agent.

Recent advancements in computational chemistry have also contributed to the study of this compound by enabling virtual screening and molecular docking studies. These computational approaches allow researchers to predict how Rac-(2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride, cis might interact with various biological targets without conducting extensive experimental trials. Such simulations can accelerate the drug discovery process by identifying promising candidates for further investigation.

The versatility of the pyrrolidine scaffold extends beyond its role as a building block for drug discovery; it also finds applications in materials science and catalysis. The unique electronic properties of pyrrolidine derivatives make them useful in designing organic semiconductors or catalysts that can facilitate chemical transformations under mild conditions. This interdisciplinary relevance highlights the broad impact of compounds like Rac-(2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride, cis on both life sciences and chemical engineering.

In conclusion, Rac-(2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid hydrochloride, cis, identified by its CAS number 1955548-73-8, represents a significant advancement in synthetic chemistry and biomedical research. Its unique structural features make it a valuable tool for developing novel therapeutics and understanding complex biological mechanisms. The ongoing research into this compound underscores its potential as a cornerstone molecule in future drug discovery efforts.